1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline

• Molecular Formula: C14H16N4O
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 4-ethoxy-1-propyl-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C14H16N4O/c1-3-7-12-16-17-13-14(19-4-2)15-10-8-5-6-9-11(10)18(12)13/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key: MAWIFHVBRYLHGZ-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C2N1C3=CC=CC=C3N=C2OCC

Description

1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline, also known as PEAQ, is a chemical compound that has been widely studied for its potential applications in scientific research. PEAQ belongs to the class of quinoxaline derivatives, which have been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and oxidative stress. 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules. It has also been found to inhibit the activity of nuclear factor-kappa B (NF-kB), a signaling pathway that is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has been found to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis (programmed cell death) in cancer cells. 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has also been found to have anti-microbial activity against a range of microorganisms, including bacteria and fungi. In addition, 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has been found to have neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has several advantages for use in lab experiments, including its high purity and yield, and its ability to exhibit a range of biological activities. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline, including further studies on its mechanism of action, its potential applications in the treatment of various diseases, and its potential use as a neuroprotective agent. Additionally, there is a need for further studies on the toxicity and safety of 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline, as well as its potential interactions with other drugs and compounds. Overall, 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has great potential for use in scientific research, and further studies are needed to fully understand its biological activities and potential applications.

Synthesis Methods

1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline can be synthesized using a variety of methods, including the reaction of ethyl 2-(bromomethyl)benzoate with 5-amino-1-propyl-1H-1,2,4-triazole-3-carboxylic acid, followed by cyclization with 1,2-bis(bromomethyl)benzene. Another method involves the reaction of 5-amino-1-propyl-1H-1,2,4-triazole-3-carboxylic acid with ethyl 2-bromoacetate, followed by cyclization with 1,2-bis(bromomethyl)benzene. Both methods have been found to yield 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline with high purity and yield.

Scientific Research Applications

1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-Propyl-4-ethoxy[1,2,4]triazolo[4,3-a]quinoxaline has also been found to have potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in the brain.